Cas no 6782-85-0 ((2Z)-N-(2-fluorophenyl)-5-(hydroxymethyl)-8-methyl-2-{[4-(trifluoromethoxy)phenyl]imino}-2H-pyrano[2,3-c]pyridine-3-carboxamide)

(2Z)-N-(2-fluorophenyl)-5-(hydroxymethyl)-8-methyl-2-{[4-(trifluoromethoxy)phenyl]imino}-2H-pyrano[2,3-c]pyridine-3-carboxamide structure
6782-85-0 structure
Product Name:(2Z)-N-(2-fluorophenyl)-5-(hydroxymethyl)-8-methyl-2-{[4-(trifluoromethoxy)phenyl]imino}-2H-pyrano[2,3-c]pyridine-3-carboxamide
CAS No:6782-85-0
MF:C13H7Cl5O
MW:356.459079027176
CID:1721911
Update Time:2024-11-26

(2Z)-N-(2-fluorophenyl)-5-(hydroxymethyl)-8-methyl-2-{[4-(trifluoromethoxy)phenyl]imino}-2H-pyrano[2,3-c]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • (2Z)-N-(2-fluorophenyl)-5-(hydroxymethyl)-8-methyl-2-{[4-(trifluoromethoxy)phenyl]imino}-2H-pyrano[2,3-c]pyridine-3-carboxamide
    • N-(2-fluorophenyl)-5-(hydroxymethyl)-8-methyl-2-[4-(trifluoromethoxy)phenyl]iminopyrano[2,3-c]pyridine-3-carboxamide
    • 2,3,4,5,6-PENTACHLOROBENZHYDROL
    • Benzenemethanol, 2,3,4,5,6-pentachloro-α-phenyl-
    • Inchi: 1S/C13H7Cl5O/c14-8-7(9(15)11(17)12(18)10(8)16)13(19)6-4-2-1-3-5-6/h1-5,13,19H
    • InChI Key: NTTRVQMEEZHWEM-UHFFFAOYSA-N
    • SMILES: C(O)(C1=CC=CC=C1)C1=C(Cl)C(Cl)=C(Cl)C(Cl)=C1Cl

Computed Properties

  • Exact Mass: 487.11561
  • Monoisotopic Mass: 487.115519
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 5
  • Complexity: 813
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 93

Experimental Properties

  • Density: 1.42
  • Melting Point: 117 °C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.596
  • PSA: 93.04
  • pka: 12.66±0.20(Predicted)
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